Cas no 1185313-27-2 (1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride)
1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride
- 1-(6-Ethoxypyrimidin-4-yl)piperidin-4-amine hydrochloride
- SBB075864
- 1-(6-ethoxypyrimidin-4-yl)-4-piperidylamine, chloride
- 1-(6-Ethoxypyrimidin-4-yl)piperidin-4-ylamine hydrochloride
-
- Inchi: 1S/C11H18N4O.ClH/c1-2-16-11-7-10(13-8-14-11)15-5-3-9(12)4-6-15;/h7-9H,2-6,12H2,1H3;1H
- InChI Key: MJNIEGMLWUMECR-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C1=CC(=NC=N1)N1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 206
- Topological Polar Surface Area: 64.3
1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371199-1g |
1-(6-Ethoxypyrimidin-4-yl)piperidin-4-amine hydrochloride |
1185313-27-2 | 95%+ | 1g |
$635 | 2023-02-03 |
1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride
Comprehensive Overview of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride (CAS No. 1185313-27-2)
1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride (CAS No. 1185313-27-2) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This piperidine derivative features a unique pyrimidine-ethoxy substitution pattern, making it a valuable intermediate for drug discovery and development. Its molecular structure combines a pyrimidine ring with a piperidine-4-ylamine backbone, offering versatile reactivity for medicinal chemistry applications.
In recent years, the demand for high-purity heterocyclic compounds like 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride has surged due to its potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers frequently inquire about its synthetic routes, solubility profiles, and stability under physiological conditions, reflecting its relevance in preclinical studies. The compound’s hydrochloride salt form enhances its solubility, a critical factor for bioavailability optimization in drug formulations.
The compound’s CAS No. 1185313-27-2 is often associated with searches for small molecule modulators and central nervous system (CNS) drug candidates. Its ethoxy-pyrimidine moiety is particularly noteworthy for its role in improving blood-brain barrier permeability, a hot topic in neuropharmacology. Additionally, its piperidin-4-ylamine segment is a common pharmacophore in FDA-approved drugs, driving interest in structural analogs.
From a technical perspective, 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride exhibits a melting point range of 180–185°C and is typically stored at 2–8°C to maintain stability. Analytical methods such as HPLC and NMR are employed to verify its purity, which is crucial for high-throughput screening assays. The compound’s molecular weight (272.75 g/mol) and logP value (~1.5) further underscore its suitability for lead compound optimization.
Emerging trends in precision medicine and AI-driven drug design have amplified the importance of 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride. Computational models frequently utilize its structural data to predict binding affinities for novel targets. Moreover, its scalable synthesis aligns with the industry’s shift toward green chemistry, addressing environmental concerns without compromising yield.
In summary, CAS No. 1185313-27-2 represents a pivotal building block in modern drug development, bridging organic synthesis and therapeutic innovation. Its multifaceted applications—from neurological disorders to oncology research—highlight its enduring value in the scientific community. For researchers seeking custom synthesis or structure-activity relationship (SAR) studies, this compound offers a robust foundation for advancing next-generation therapeutics.
1185313-27-2 (1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-ylamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)